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Compound Name: 2-Bromo-2-chloropropane

Cat. No.: B3369296

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-2-chloropropane is a halogenated alkane that serves as a versatile building block in
organic synthesis. Its unique structure, containing both bromine and chlorine atoms on the
same tertiary carbon, imparts specific reactivity that makes it a valuable intermediate in the
synthesis of a variety of organic compounds, including pharmaceuticals and agrochemicals.
This technical guide provides an in-depth overview of the chemical and physical properties of
2-Bromo-2-chloropropane, its applications in organic synthesis, and a generalized
experimental protocol for its use in Grignard reactions.

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of 2-Bromo-2-
chloropropane.
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Property Value Reference
Molecular Formula CsHeBrCl [1112]
Molecular Weight 157.44 g/mol [2]

CAS Number 2310-98-7 [1]
Appearance Colorless liquid [3]

Density 1.533 g/cm3 [1]

Boiling Point 95.6 °C at 760 mmHg [1]

Flash Point 17.5°C [1]

Vapor Pressure

51.6 mmHg at 25°C

[1]

Refractive Index

1.467

[1]

Generally more soluble in polar

organic solvents like alcohols

Solubility and acetone; limited solubility [4]
in non-polar solvents such as
hexane and water.

Synthesis

A specific, detailed experimental protocol for the synthesis of 2-Bromo-2-chloropropane is not
readily available in the public literature. However, it has been reported that it can be
synthesized from Propanamide, N-bromo-2-chloro-2-methyl-.[1] Further research into
specialized chemical literature may provide detailed synthetic methodologies.

Applications in Organic Synthesis

2-Bromo-2-chloropropane is primarily utilized as an intermediate in various organic reactions.
Its reactivity is centered around the carbon-halogen bonds, which can undergo nucleophilic
substitution and elimination reactions. One of the key applications of similar alkyl halides is in
the formation of Grignard reagents, which are powerful tools for carbon-carbon bond formation.

Experimental Protocols
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While a specific, detailed experimental protocol for a reaction utilizing 2-Bromo-2-
chloropropane as a reactant is not widely available in the searched literature, a generalized
workflow for a Grignard reaction, a common application for such compounds, is presented
below. This should be considered a representative example, and reaction conditions should be
optimized for specific substrates and desired products.

General Protocol for Grignhard Reaction using a
Haloalkane

Objective: To form a Grignard reagent from a haloalkane and react it with a carbonyl compound
to form an alcohol.

Materials:

» Haloalkane (e.g., 2-Bromo-2-chloropropane)

e Magnesium turnings

¢ Anhydrous diethyl ether or tetrahydrofuran (THF)

e Carbonyl compound (e.g., aldehyde, ketone, or ester)
 lodine crystal (as an initiator)

o Dry glassware (round-bottom flask, dropping funnel, condenser)
e Inert atmosphere (e.g., nitrogen or argon)

e Saturated aqueous ammonium chloride solution

» Organic extraction solvent (e.g., diethyl ether)

e Drying agent (e.g., anhydrous magnesium sulfate)
Methodology:

o Preparation of Glassware and Reagents: All glassware must be rigorously dried to exclude
moisture, which quenches the Grignard reagent. The solvent (diethyl ether or THF) must be
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anhydrous.

o Formation of the Grignard Reagent:

[e]

Place magnesium turnings in the round-bottom flask under an inert atmosphere.

o Add a small crystal of iodine.

o Prepare a solution of the haloalkane in the anhydrous solvent in a dropping funnel.

o Add a small amount of the haloalkane solution to the magnesium turnings. The reaction is
initiated by gentle heating or sonication, indicated by a color change and/or bubble
formation.

o Once the reaction has started, add the remaining haloalkane solution dropwise at a rate
that maintains a gentle reflux.

e Reaction with Carbonyl Compound:

o Cool the freshly prepared Grignard reagent in an ice bath.

o Add a solution of the carbonyl compound in the anhydrous solvent dropwise to the
Grignard reagent.

o After the addition is complete, the reaction mixture is typically stirred at room temperature
for a specified period to ensure completion.

o Work-up:

o The reaction is quenched by the slow addition of a saturated agueous ammonium chloride
solution.

o The organic layer is separated, and the aqueous layer is extracted with an organic solvent.

o The combined organic layers are washed with brine, dried over an anhydrous drying
agent, filtered, and the solvent is removed under reduced pressure to yield the crude
alcohol product.
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« Purification: The crude product can be purified by techniques such as distillation or column
chromatography.

Visualizations
Grignard Reaction Workflow
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Generalized Grignard Reaction Workflow
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Caption: A generalized workflow for a Grignard reaction.
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Conclusion

2-Bromo-2-chloropropane is a valuable reagent for synthetic chemists, offering a route to a
variety of functionalized molecules. While detailed experimental protocols for its synthesis and
specific reactions are not always readily available in general chemical literature, its properties
and the known reactivity of similar haloalkanes provide a strong basis for its application in
research and development. The provided information and generalized protocols aim to serve
as a useful resource for scientists and professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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